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Compound of Interest

Compound Name: Benzyl 6-aminonicotinate

Cat. No.: B582071

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physicochemical properties of
Benzyl 6-aminonicotinate, a compound of interest in pharmaceutical and chemical research.
This document summarizes its boiling point and provides standardized methodologies for the
experimental determination of key physical constants.

Physicochemical Data

The quantitative data for Benzyl 6-aminonicotinate is presented below. It is important to note
that while the boiling point is documented, the melting point for this specific compound is not
readily available in the reviewed literature.

Property Value Conditions
Boiling Point 420.461 °C at 760 mmHg
Melting Point Not available

Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of the
melting and boiling points of organic compounds such as Benzyl 6-aminonicotinate.
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Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. This protocol
describes the capillary method, a widely used technique for accurate melting point
determination.[1][2]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)[1]

Capillary tubes (sealed at one end)[3]

Thermometer (calibrated)[1]

Mortar and pestle

Spatula

Procedure:

o Sample Preparation: Ensure the sample of the organic compound is completely dry and
finely powdered.[2] Use a mortar and pestle to grind any crystals into a fine powder.

o Capillary Tube Packing: Pack the dry powder into a capillary tube to a height of 1-2 cm by
tapping the sealed end of the tube on a hard surface.[3]

e Apparatus Setup:

o Mel-Temp Apparatus: Insert the capillary tube into the sample holder of the apparatus.

o Thiele Tube: Attach the capillary tube to a thermometer using a rubber band or thread,
ensuring the sample is level with the thermometer bulb. Immerse the setup in the oil of the
Thiele tube.[1][4]

e Heating: Begin heating the apparatus. For an unknown sample, a rapid initial heating can be
used to determine an approximate melting range. For a more precise measurement, heat the
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sample slowly, at a rate of about 1-2°C per minute, especially near the expected melting
point.[1]

o Observation and Recording: Record the temperature at which the first drop of liquid appears
(the beginning of melting) and the temperature at which the entire sample becomes a clear
liquid (the completion of melting). This range is the melting point of the substance.[3]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Apparatus:

e Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube, aluminum block, or distillation setup)[5][6]

Liquid paraffin or other suitable heating bath liquid

Procedure:

Sample Preparation: Place a small amount of the liquid organic compound into a fusion tube.

o Capillary Inversion: Place a capillary tube, with its sealed end uppermost, into the fusion tube
containing the liquid.[4]

e Apparatus Assembly: Attach the fusion tube to a thermometer. Immerse this assembly in a
heating bath (like a Thiele tube filled with liquid paraffin).[4]

» Heating: Heat the apparatus gently and uniformly.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Note the temperature at which a rapid and continuous stream of bubbles
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is observed. This is the boiling point of the liquid.

o Pressure Correction: It is crucial to record the atmospheric pressure at the time of the

experiment, as the boiling point is dependent on it.[5]

Workflow Visualization

The following diagram illustrates a generalized workflow for the characterization of the physical

properties of a chemical compound.
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Workflow for Physical Property Determination
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Caption: Generalized workflow for determining the physical properties of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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